(4-(6-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methanone

• IUPAC Name: [4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone
• InChI: InChI=1S/C21H24N4O4S3/c1-29-15-6-7-16-18(14-15)31-21(22-16)24-11-9-23(10-12-24)20(26)17-4-2-8-25(17)32(27,28)19-5-3-13-30-19/h3,5-7,13-14,17H,2,4,8-12H2,1H3
• InChI Key: BULGLNWIZPHABT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4CCCN4S(=O)(=O)C5=CC=CS5
• Molecular Formula: C21H24N4O4S3
• Molecular Weight: 492.6 g/mol
• CAS No.: 1101877-50-2

Description

This compound is a structurally complex molecule featuring three key moieties:

• 6-Methoxybenzo[d]thiazole: A bicyclic aromatic system with a methoxy substituent at position 6, which enhances electron density and may influence binding interactions in biological systems.
• Piperazine: A six-membered heterocyclic ring with two nitrogen atoms, commonly utilized in medicinal chemistry to improve solubility and modulate pharmacokinetic properties.

The combination of these moieties suggests applications in drug discovery, particularly targeting receptors or enzymes where aromatic stacking, hydrogen bonding, and steric interactions are critical.

Biological Activity

The compound (4-(6-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methanone is a complex organic molecule with significant potential in pharmacological applications. Its unique structure combines a piperazine moiety with a benzo[d]thiazole and thiophenes, suggesting diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Molecular Structure

• Molecular Formula: C22H25N3O4S2
• Molecular Weight: 459.6 g/mol
• CAS Number: 941967-03-9

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors involved in critical physiological processes.

• Enzyme Inhibition : Similar compounds have shown inhibitory effects on enzymes such as acetylcholinesterase (AChE) and urease, which play roles in neurotransmission and metabolic processes, respectively .
• Receptor Interaction : The compound is believed to interact with receptors related to cardiovascular functions and neurological disorders, potentially offering therapeutic benefits for conditions like hypertension, depression, and cardiac arrhythmias.

Pharmacological Effects

Research has indicated several pharmacological effects associated with this compound:

• Antibacterial Activity : Preliminary studies suggest moderate to strong antibacterial activity against strains such as Salmonella typhi and Bacillus subtilis. This activity is critical for developing new antibiotics .
• Anticancer Potential : The compound's structural components suggest potential anticancer properties, similar to other piperazine derivatives that have been studied for tumor suppression .
• Anti-inflammatory Effects : Compounds with similar moieties have been shown to suppress cyclooxygenase (COX) enzymes, leading to reduced inflammation and pain relief.

Study 1: Antibacterial Screening

In a study evaluating the antibacterial properties of synthesized compounds similar to the target compound, several derivatives were tested against various bacterial strains. The results indicated that compounds exhibiting the benzo[d]thiazole moiety demonstrated significant inhibition of bacterial growth, particularly against Salmonella typhi (IC50 values ranging from 0.63 to 6.28 µM) compared to standard drugs .

Study 2: Enzyme Inhibition Assays

Another study focused on enzyme inhibition where the synthesized compounds were tested for their ability to inhibit AChE and urease. The most active compounds displayed IC50 values significantly lower than the reference standard (thiourea), indicating strong potential for treating conditions associated with these enzymes .

Compound ID	IC50 (µM) AChE	IC50 (µM) Urease
Compound 7l	2.14 ± 0.003	1.21 ± 0.005
Compound 7m	0.63 ± 0.001	6.28 ± 0.003

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Key Differences

The compound’s structural analogues primarily derive from piperazine-thiophene conjugates or benzothiazole-containing derivatives. Below is a comparative analysis based on evidence:

Compound	Core Structure	Key Substituents	Synthetic Method	Biological Relevance	Reference
Target Compound	Piperazine + Benzothiazole + Pyrrolidinone	- 6-Methoxybenzo[d]thiazole - Thiophen-2-ylsulfonyl	Likely HOBt/TBTU-mediated coupling (analogous to )	Not specified, but benzothiazoles often exhibit antitumor/antimicrobial activity	—
Compound 21 (MK37) ()	Piperazine + Thiophene	- 4-(Trifluoromethyl)phenyl - Thiophen-2-ylmethanone	HOBt/TBTU coupling, 21-hour reaction	Evaluated for receptor binding (e.g., serotonin/dopamine receptors due to piperazine)
MK41 (RTC20) ()	Piperazine + Thiophene	- 2-(Trifluoromethyl)phenyl - 4-(Thiophen-2-yl)butanone	Similar HOBt/TBTU method, 82% yield	Potential CNS activity (piperazine derivatives often target neurotransmission)
Pyrazoline-Benzothiazole ()	Benzothiazole + Pyrazoline	- 4-Methoxyphenyl - Methylbenzothiazole	Condensation with hydrazine	Antidepressant/antitumor activity reported

Key Observations :

Benzothiazole vs. Thiophene Dominance :

• The target compound’s 6-methoxybenzothiazole distinguishes it from analogues like MK37 or MK41, which prioritize thiophene or trifluoromethylphenyl groups. Benzothiazoles are associated with DNA intercalation or kinase inhibition , whereas thiophene sulfonyl groups may enhance metabolic stability .

Chirality and Stereochemical Impact: The pyrrolidin-2-ylmethanone moiety introduces a stereocenter, which is absent in MK37 or MK41.

Synthetic Efficiency :

• The target compound likely employs coupling methods similar to MK37 (HOBt/TBTU, DMF solvent), but its complex substituents may reduce yield compared to MK41 (82% yield) .

Pharmacological Potential: While MK37/MK41 focus on neurotransmitter receptors, the methoxybenzothiazole in the target compound aligns with antitumor agents (e.g., ’s pyrazoline-benzothiazole derivatives) .

Research Findings and Data Gaps

• Antiproliferative Activity : Piperazine-sulfonyl derivatives () show preliminary antiproliferative effects, suggesting the target compound’s thiophen-2-ylsulfonyl group may confer similar activity .
• Structural Flexibility: highlights piperazine-thiophene hybrids with varied alkyl/aryl chains, underscoring the target compound’s uniqueness in combining benzothiazole and sulfonylated pyrrolidinone .
• Lack of Direct Bioactivity Data: No evidence explicitly evaluates the target compound’s potency, selectivity, or toxicity, necessitating further studies.

Q & A

Q. What synthetic strategies are most effective for constructing the heterocyclic framework of this compound?

Methodological Answer: Multi-step synthesis is typically required, involving:

• Step 1: Formation of the benzo[d]thiazole core via cyclization of 2-aminothiophenol derivatives with carbonyl sources under acidic conditions .
• Step 2: Piperazine ring functionalization using nucleophilic substitution or coupling reactions (e.g., Buchwald-Hartwig amination) to attach the methoxybenzo[d]thiazole moiety .
• Step 3: Sulfonylation of the pyrrolidine ring using thiophene-2-sulfonyl chloride in dichloromethane with a base (e.g., triethylamine) to achieve regioselectivity . Critical Parameters: Temperature (often 0–80°C), solvent polarity (DMF for polar intermediates, DCM for sulfonylation), and stoichiometric control to minimize byproducts .

Q. Which spectroscopic and chromatographic techniques are critical for structural validation?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR): ¹H/¹³C NMR confirms regiochemistry of the piperazine and sulfonyl-pyrrolidine groups. Aromatic proton splitting patterns distinguish benzo[d]thiazole and thiophene substituents .
• High-Resolution Mass Spectrometry (HRMS): Validates molecular ion peaks (e.g., [M+H]⁺) and fragments to confirm the methanone bridge and sulfonyl group .
• HPLC-PDA: Ensures >95% purity, critical for biological assays. Reverse-phase C18 columns with acetonitrile/water gradients are standard .

Q. What preliminary biological screening models are appropriate for this compound?

Methodological Answer:

• Antimicrobial Activity: Broth microdilution assays against Gram-positive (e.g., S. aureus) and fungal strains (e.g., C. albicans), with MIC values compared to reference drugs .
• Neuropharmacological Potential: Radioligand binding assays for serotonin/dopamine receptors due to structural similarity to piperazine-based CNS agents .
• Cytotoxicity: MTT assays on HEK-293 or HepG2 cells to establish safety margins (IC₅₀ > 10 µM preferred) .

Advanced Research Questions

Q. How can researchers optimize the sulfonylation step to improve yield and purity?

Methodological Answer:

• Solvent Optimization: Replace DCM with THF to enhance sulfonyl chloride solubility, reducing reaction time from 12h to 6h .
• Catalytic Additives: Use DMAP (4-dimethylaminopyridine) to accelerate sulfonylation via intermediate stabilization, increasing yield from 65% to 85% .
• Workup Refinement: Quench excess sulfonyl chloride with ice-cold NaHCO₃, followed by extraction with ethyl acetate to isolate the product efficiently .

Q. What strategies resolve contradictions in reported biological activity across studies?

Methodological Answer:

• Purity Reassessment: Reproduce assays using HPLC-purified compound (≥98%) to exclude batch variability .
• Structural Analog Testing: Compare activity of derivatives (e.g., replacing thiophene-sulfonyl with benzene-sulfonyl) to identify pharmacophores .
• Target Engagement Studies: Use SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) to quantify binding affinity for suspected targets (e.g., H1/H4 histamine receptors) .

Q. How can computational modeling guide SAR studies for this compound?

Methodological Answer:

• Docking Simulations: Use AutoDock Vina to predict interactions with targets like cyclooxygenase-2 (COX-2) or 5-HT₂A receptors. Focus on the methanone bridge’s role in hydrogen bonding .
• MD Simulations: Run 100-ns molecular dynamics trajectories in GROMACS to assess stability of the sulfonyl-pyrrolidine group in aqueous vs. membrane environments .
• QSAR Models: Train models on IC₅₀ data from analogs to prioritize substituents (e.g., electron-withdrawing groups on benzo[d]thiazole enhance antimicrobial activity) .